Cas no 2936-70-1 (Phenyl b-D-Thioglucopyranoside)
2936-70-1 structure
Product Name:Phenyl b-D-Thioglucopyranoside
CAS No:2936-70-1
MF:C12H16O5S
MW:272.317442893982
MDL:MFCD00064097
CID:269412
PubChem ID:329747983
Update Time:2025-04-19
Phenyl b-D-Thioglucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol
- (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-phenylsulfanyloxane-3,4,5-triol
- PHENYL B-D-THIOGLUCOPYRANOSIDE
- Phenyl beta-D-thioglucopyranoside
- Phenyl β-D-Thioglucopyranoside
- Phenyl-α-D-thioglucopyranoside
- Phenyl-beta-D-thioglucopyranoside
- p-Tolyl 1-thio-b-D-glucopyranoside
- A-D-glucopyranoside
- A-D-thioglucopyranoside
- A-D-thioglucoside
- ARK057
- Phenyl
- Phenyl 1-thio-
- Phenyl1-Thio-beta-D-Glucopyranoside
- Phenyl β-D-thioglucoside
- Phenyl 1-thio-β-D-glucopyranoside
- NSC 231833
- Phenyl beta-D-thioglucoside
- Phenyl-I(2)-D-thioglucopyranoside
- DTXSID60448944
- A-D-Glucopyranoside, phenyl1-thio-
- (2R, 3S, 4S, 5R, 6S)-2-(hydroxymethyl)-6-phenylsulfanyloxane-3, 4, 5-triol
- 2936-70-1
- OVLYAISOYPJBLU-ZIQFBCGOSA-N
- b-D-Glucopyranoside,phenyl1-thio-
- s12210
- SCHEMBL5271127
- BS-22238
- S-Phenyl-1-thio-beta-D-glucopyranoside
- phenyl 1-thio-beta-D-glucopyranoside
- MFCD00064097
- Phenyl beta-D-thioglucopyranoside, >=98% (HPLC)
- beta-D-Glucopyranoside, phenyl 1-thio-
- AMY41501
- Phenyl-1-thio-β-D-glucopyranoside
- (2R,3S,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(PHENYLSULFANYL)OXANE-3,4,5-TRIOL
- ss-D-Phenyl 1-Thio-Glucopyranoside; Phenyl 1-Thio-Glucopyranoside; NSC 231833
- Phenyl b-D-Thioglucopyranoside
-
- MDL: MFCD00064097
- Inchi: 1S/C12H16O5S/c13-6-8-9(14)10(15)11(16)12(17-8)18-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10+,11-,12+/m1/s1
- InChI Key: OVLYAISOYPJBLU-ZIQFBCGOSA-N
- SMILES: S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 272.07200
- Monoisotopic Mass: 272.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 135 ºC
- Boiling Point: 510.7 °C at 760 mmHg
- Flash Point: 262.6 °C
- Refractive Index: 1.667
- Solubility: Slightly soluble (8.7 g/l) (25 º C),
- PSA: 115.45000
- LogP: -0.42140
- Optical Activity: [α]/D +48.5±2.0°, c = 1 in ethanol
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Phenyl b-D-Thioglucopyranoside Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Storage Condition:−20°C
- Risk Phrases:R36/37/38
Phenyl b-D-Thioglucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | M04154-1g |
Phenyl beta-D-thioglucopyranoside |
2936-70-1 | 98% | 1g |
£136.00 | 2022-02-28 | |
| Chemenu | CM100372-1g |
BATE-D-Glucopyranoside, phenyl1-thio- |
2936-70-1 | 95% | 1g |
$204 | 2021-06-15 | |
| Chemenu | CM100372-5g |
BATE-D-Glucopyranoside, phenyl1-thio- |
2936-70-1 | 95% | 5g |
$393 | 2021-06-15 | |
| Alichem | A119001768-1g |
(2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol |
2936-70-1 | 95% | 1g |
$214.00 | 2023-09-02 | |
| Alichem | A119001768-5g |
(2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol |
2936-70-1 | 95% | 5g |
$457.80 | 2023-09-02 | |
| abcr | AB510788-250 mg |
Phenyl-beta-D-thioglucopyranoside |
2936-70-1 | 250mg |
€129.00 | 2023-06-14 | ||
| abcr | AB510788-500 mg |
Phenyl-beta-D-thioglucopyranoside |
2936-70-1 | 500mg |
€173.50 | 2023-06-14 | ||
| Apollo Scientific | BIB1429-250mg |
Phenyl beta-D-thioglucopyranoside |
2936-70-1 | 250mg |
£25.00 | 2023-08-31 | ||
| Apollo Scientific | BIB1429-500mg |
Phenyl beta-D-thioglucopyranoside |
2936-70-1 | 500mg |
£70.00 | 2025-02-19 | ||
| Apollo Scientific | BIB1429-1g |
Phenyl beta-D-thioglucopyranoside |
2936-70-1 | 1g |
£125.00 | 2025-02-19 |
Phenyl b-D-Thioglucopyranoside Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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